1-[1-(2,3-dimethylbenzoyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine

• IUPAC Name: (2,3-dimethylphenyl)-[3-[4-(4-fluorophenyl)piperazin-1-yl]piperidin-1-yl]methanone
• InChI: InChI=1S/C24H30FN3O/c1-18-5-3-7-23(19(18)2)24(29)28-12-4-6-22(17-28)27-15-13-26(14-16-27)21-10-8-20(25)9-11-21/h3,5,7-11,22H,4,6,12-17H2,1-2H3
• InChI Key: PVTCODUITAJRAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)N2CCCC(C2)N3CCN(CC3)C4=CC=C(C=C4)F)C
• Molecular Formula: C24H30FN3O
• Molecular Weight: 395.5 g/mol

Description

1-[1-(2,3-dimethylbenzoyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine, also known as DFZ, is a synthetic compound that belongs to the class of piperazine derivatives. It has gained significant attention in the scientific community due to its potential therapeutic applications in various fields, including neuroscience and cancer research.

Scientific Research Applications

1-[1-(2,3-dimethylbenzoyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine has been studied extensively for its potential therapeutic applications in various fields. In neuroscience, it has been shown to have neuroprotective effects against oxidative stress-induced damage and to improve cognitive function in animal models of Alzheimer's disease. In cancer research, 1-[1-(2,3-dimethylbenzoyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine has been found to inhibit the growth and proliferation of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy.

Mechanism of Action

The exact mechanism of action of 1-[1-(2,3-dimethylbenzoyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine is not fully understood, but it is believed to involve the modulation of various signaling pathways. In neuroscience, 1-[1-(2,3-dimethylbenzoyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine has been shown to activate the Nrf2/ARE pathway, which plays a crucial role in the regulation of oxidative stress and inflammation. In cancer research, 1-[1-(2,3-dimethylbenzoyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine has been found to inhibit the PI3K/Akt/mTOR pathway, which is involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects
1-[1-(2,3-dimethylbenzoyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine has been shown to have various biochemical and physiological effects in animal models. In neuroscience, it has been found to increase the levels of antioxidant enzymes and reduce the levels of pro-inflammatory cytokines, leading to a decrease in oxidative stress and inflammation. In cancer research, 1-[1-(2,3-dimethylbenzoyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine has been found to induce cell cycle arrest and apoptosis in cancer cells, leading to a decrease in cell growth and proliferation.

Advantages and Limitations for Lab Experiments

1-[1-(2,3-dimethylbenzoyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine has several advantages for lab experiments, including its high potency and selectivity, its ability to cross the blood-brain barrier, and its low toxicity. However, it also has some limitations, including its poor solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for research on 1-[1-(2,3-dimethylbenzoyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine. In neuroscience, further studies are needed to elucidate the exact mechanism of action of 1-[1-(2,3-dimethylbenzoyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine and to investigate its potential therapeutic applications in other neurodegenerative diseases. In cancer research, further studies are needed to optimize the dosage and delivery of 1-[1-(2,3-dimethylbenzoyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine and to investigate its potential for combination therapy with other anticancer agents. Additionally, further studies are needed to investigate the potential off-target effects of 1-[1-(2,3-dimethylbenzoyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine and to develop more efficient synthesis methods for large-scale production.

Synthesis Methods

1-[1-(2,3-dimethylbenzoyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine can be synthesized using a multi-step process involving the reaction of 1-(2,3-dimethylbenzoyl)piperidin-3-ol with 4-fluoroaniline in the presence of a coupling agent, followed by the reduction of the resulting intermediate with sodium borohydride. The final product can be obtained by purification using column chromatography.